Cas no 53114-47-9 (Piperazine,1-[bis(4-fluorophenyl)methyl]-4-(3-phenyl-2-propenyl)-, hydrochloride, (Z)-(9CI))

Piperazine,1-[bis(4-fluorophenyl)methyl]-4-(3-phenyl-2-propenyl)-, hydrochloride, (Z)-(9CI) structure
53114-47-9 structure
Product Name:Piperazine,1-[bis(4-fluorophenyl)methyl]-4-(3-phenyl-2-propenyl)-, hydrochloride, (Z)-(9CI)
CAS No:53114-47-9
MF:C26H27ClF2N2
MW:440.955792665482
CID:376196
PubChem ID:20836158
Update Time:2025-04-19

Piperazine,1-[bis(4-fluorophenyl)methyl]-4-(3-phenyl-2-propenyl)-, hydrochloride, (Z)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[bis(4-fluorophenyl)methyl]-4-(3-phenyl-2-propenyl)-, hydrochloride, (Z)-(9CI)
    • (Z)-1-[bis(4-fluorophenyl)methyl]-4-(cinnamyl)piperazine hydrochloride
    • 1-[bis(4-fluorophenyl)methyl]-4-[(Z)-3-phenylprop-2-enyl]piperazine,hydrochloride
    • (Z)-1-(Bis(4-fluorophenyl)methyl)-4-(cinnamyl)piperazine hydrochloride
    • hydrogen chloride 1-[bis(4-fluorophenyl)methyl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine (1:1)
    • Piperazine, 1-(bis(4-fluorophenyl)methyl)-4-(3-phenyl-2-propenyl)-, hydrochloride, (Z)-
    • (Z)-1-[Bis(4-Fluorophenyl)Methyl]-4-(Cinnamyl)Piperazine xHydrochloride
    • 53114-47-9
    • SCHEMBL16226917
    • NS00088596
    • (Z)-1-[bis-(4-Fluorophenyl)methyl]-4-(cinnamyl)piperazine hydrochloride
    • EINECS 258-371-1
    • Inchi: 1S/C26H26F2N2.ClH/c27-24-12-8-22(9-13-24)26(23-10-14-25(28)15-11-23)30-19-17-29(18-20-30)16-4-7-21-5-2-1-3-6-21;/h1-15,26H,16-20H2;1H/b7-4-;
    • InChI Key: NFKPPSNTQMFDIW-ZULQGGHCSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1CCN(C/C=C\C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 440.18331
  • Monoisotopic Mass: 440.1830829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 487
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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